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Compound of Interest

Compound Name: Calindol

Cat. No.: B1242810

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calindol is a positive allosteric modulator of the human calcium-sensing receptor (hCaSR), a
G-protein-coupled receptor that plays a critical role in calcium homeostasis.[1][2][3] As a
calcimimetic, Calindol enhances the sensitivity of the hCaSR to extracellular calcium, making it
a valuable tool for studying calcium signaling pathways and a potential therapeutic agent for
disorders related to calcium metabolism. Accurate and reproducible experimental results rely
on the correct preparation and storage of Calindol stock solutions. Dimethyl sulfoxide (DMSO)
iIs a common solvent for dissolving organic molecules like Calindol for in vitro and in vivo
studies due to its high solubilizing capacity.[4][5]

These application notes provide detailed protocols for the preparation, storage, and handling of
Calindol stock solutions in DMSO to ensure their stability and efficacy in research applications.

Data Presentation
Chemical and Physical Properties of Calindol
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Property Value Source

) (1R)-N-(1H-indol-2-ylmethyl)-1-
Chemical Name ] [6]
naphthalen-1-ylethanamine

Molecular Formula C21H20N:z (free base) [6]
Molecular Weight 300.4 g/mol (free base) [6]
Molecular Formula C21H21CIN2 (hydrochloride) [1]
Molecular Weight 336.86 g/mol (hydrochloride) [1][2]13]

Solubility of Calindol Hydrochloride in DMSO

. Molar
Solvent Solubility . Source
Concentration

DMSO 100 mg/mL 296.86 mM [2]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Calindol
Hydrochloride Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of Calindol hydrochloride in
DMSO.

Materials:

e Calindol hydrochloride (MW: 336.86 g/mol )

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Sterile, amber microcentrifuge tubes or vials

o Calibrated analytical balance

» Vortex mixer

 Ultrasonic bath

Procedure:

» Weighing Calindol Hydrochloride:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.
o Carefully weigh out 3.37 mg of Calindol hydrochloride powder and add it to the tube.

e Adding DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Calindol
hydrochloride powder.

¢ Dissolution:

o Tightly cap the tube and vortex the mixture vigorously for 1-2 minutes to facilitate initial
dissolution.

o If the compound is not fully dissolved, sonicate the tube in an ultrasonic bath for 10-15
minutes.
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o For compounds that are difficult to dissolve, gentle warming of the solution to 37°C for 5-
10 minutes can be employed.

o Visually inspect the solution to ensure that no particulate matter remains. The solution
should be clear.

o Storage:
o For short-term storage (up to one month), the stock solution can be stored at -20°C.[2][7]

o For long-term storage (up to six months), it is recommended to aliquot the stock solution
into single-use volumes in sterile, amber vials and store at -80°C.[2][7] This prevents
repeated freeze-thaw cycles which can degrade the compound.

o Ensure the containers are tightly sealed to prevent absorption of water, as DMSO is
hygroscopic.

Protocol 2: Preparation of Working Solutions from
DMSO Stock

This protocol outlines the dilution of the 10 mM Calindol stock solution for use in cell-based
assays.

Materials:
e 10 mM Calindol in DMSO stock solution
o Appropriate cell culture medium or assay buffer
 Sterile microcentrifuge tubes
Procedure:
e Thawing the Stock Solution:
o Thaw a single aliquot of the 10 mM Calindol stock solution at room temperature.

¢ Serial Dilution:
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o Itis recommended to perform serial dilutions of the DMSO stock solution in the cell culture
medium or assay buffer.

o Important: To avoid precipitation of the compound, it is best to make intermediate dilutions.
Do not add a small volume of concentrated DMSO stock directly into a large volume of

agueous solution.

o For example, to prepare a 10 uM working solution from a 10 mM stock, you can first
prepare a 1 mM intermediate solution by diluting the stock 1:10 in culture medium (e.g., 10
pL of 10 mM stock + 90 pL of medium). Then, dilute the 1 mM solution 1:100 to reach the
final 10 uM concentration.

e Final DMSO Concentration:

o Ensure that the final concentration of DMSO in the cell culture medium is low (typically
less than 0.5%) to minimize solvent-induced cytotoxicity.[7]

o Always include a vehicle control (medium with the same final concentration of DMSO) in
your experiments to account for any effects of the solvent.

Mandatory Visualizations
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Preparation of 10 mM Calindol Stock Solution

Weigh 3.37 mg Calindol HCI

l

Add 1 mL Anhydrous DMSO

l

Vortex Vigorously

:

Sonicate (if necessary)

:

Visually Inspect for Clarity

t -80°C

Aliquot and Store
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Experimental workflow for preparing Calindol stock solution.
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Simplified signaling pathway of Calindol action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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